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Compound of Interest

Compound Name: 3-(Boc-aminoethyloxy)benzonitrile

Cat. No.: B3040911

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(Boc-aminoethyloxy)benzonitrile (CAS
No. 252263-98-2) is not readily available in public databases. The following guide has been
compiled using safety data from structurally related compounds, primarily benzonitrile and tert-
butyl carbamate. This information should be used as a precautionary guide and is not a
substitute for a manufacturer-provided SDS. Researchers should handle this compound with
care, assuming it may have hazards similar to its components.

Chemical Identification and Physical Properties

This section summarizes the known identifiers and calculated or analogous physical and
chemical properties of 3-(Boc-aminoethyloxy)benzonitrile.
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Property Value Source
tert-Butyl (2-(3-

Chemical Name cyanophenoxy)ethyl)carbamat N/A
e
3-(Boc-

Synonyms ] o [1]
aminoethyloxy)benzonitrile

CAS Number 252263-98-2 [1]

Molecular Formula C14H18N203 [1]

Molecular Weight 262.304 g/mol [1]
Not available (likely a solid or

Appearance ) N/A
oil)

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Not available N/A

Storage Conditions

Store at -4°C for short periods
(1-2 weeks) and -20°C for

long-term storage (1-2 years)

[1]

Hazard Identification and Precautionary Statements

Based on the benzonitrile and carbamate moieties, this compound should be handled as

potentially hazardous. The nitrile group can release cyanide upon metabolism or

decomposition, and aromatic compounds can be irritants.

GHS Hazard Classification (Anticipated):

¢ Acute Toxicity, Oral (Category 4) - Based on benzonitrile.

o Acute Toxicity, Dermal (Category 4) - Based on benzonitrile.

» Eye Irritation (Category 2) - Based on benzonitrile.[2]
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o Skin Irritation (Category 2) - Based on benzonitrile.[2]

Hazard Statements (Anticipated):

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[4]

Precautionary Statements (Recommended):

Code Statement
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.[5]
5280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[5]
IF SWALLOWED: Call a POISON
P301 + P312
CENTER/doctor if you feel unwell.
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P501

Dispose of contents/container to an approved

waste disposal plant.[5]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
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Given the potential hazards, a strict experimental workflow should be followed.

Workflow for Handling 3-(Boc-aminoethyloxy)benzonitrile:

Preparation Phase

Review Safety Information
(This guide, analogous SDS)

@on Personal Protective Equipment (PPED

Prepare Work Area
(Fume hood, spill kit)

Handling Phase

Weigh/Measure Compound
in a Ventilated Enclosure

Perform Experiment
in a Chemical Fume Hood

Post-Experivment Phase

G)econtaminate Glassware and Surfaces)

Dispose of Waste in
Sealed, Labeled Containers

@off and Dispose of PPE Proper@

:

[Wash Hands Thorough@
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Click to download full resolution via product page
Caption: Workflow for the safe handling of 3-(Boc-aminoethyloxy)benzonitrile.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[6]
» Skin Protection:

o Wear a lab coat and consider additional impervious clothing if there is a risk of splashing.

[6]

o Gloves: Wear solvent-resistant gloves (e.g., nitrile rubber). Inspect gloves before use and
use proper removal technique to avoid skin contact.[1]

o Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood. If
ventilation is inadequate or if aerosols are generated, use a NIOSH-approved respirator.[2]

[7]

First-Aid Measures

These measures are based on the potential hazards of benzonitrile and should be followed in
case of exposure.
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[2][6]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation
persists.[2][6]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, holding the eyelids
open. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor immediately.[2][6]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.[6][7]

e Hazards from Combustion: May produce toxic fumes, including hydrogen cyanide and

nitrogen oxides, upon heating or burning.[2]

o Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Accidental Release:

o Evacuate: Evacuate personnel from the area.[8]
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o Ventilate: Ensure adequate ventilation.

« Containment: Prevent further leakage or spillage if safe to do so. Do not let the chemical
enter drains.[6]

o Clean-up: Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a
sealed container for disposal.[8]

o Decontaminate: Wash the spill area thoroughly after material pickup is complete.[8]

Toxicological Information

No specific toxicological data exists for 3-(Boc-aminoethyloxy)benzonitrile. The information
below is for benzonitrile and is provided for context.

. Value .
Metric o Species Route Source
(Benzonitrile)

LD50 (Oral) 690 mg/kg Rat Oral N/A
LC50 (Inhalation) 950 ppm / 8H Rat Inhalation N/A
AEGL-2 (4 _

13 ppm Human Inhalation 9]
hours)
AEGL-3 (4 .

27 ppm Human Inhalation [9]
hours)

Potential Health Effects:

o The substance can be absorbed into the body by inhalation, through the skin, and by
ingestion.[2]

o Symptoms of overexposure may include headache, dizziness, nausea, weakness, confusion,
and labored breathing.[2]

o The effects of cyanide poisoning may be delayed.[2]
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Logical Pathway for Hazard Assessment

The hazard assessment for this compound is derived from its constituent parts.

e ——

'S)r&:tural Compuqznts

(Benzonitrile Moiety) (Boc—Aminoethyloxy Moiet)a

Associated Hazards

y

Aromatic Irritation
(Skin/Eye Irritant)
Resulting Safety Precautions
Comprehensive PPE Required
(Gloves, Goggles, Lab Coat)

Specialized Waste Disposal

Handle in Fume Hood

Click to download full resolution via product page

Caption: Hazard assessment derived from the structural components of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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